Cas no 90874-88-7 (5-(pyridin-3-yl)pentan-2-one)

5-(pyridin-3-yl)pentan-2-one structure

Product Name:5-(pyridin-3-yl)pentan-2-one

CAS No:90874-88-7

MF:C₁₀H₁₃NO

MW:163.216322660446

CID:1121087

PubChem ID:13739740

Update Time:2025-08-05

5-(pyridin-3-yl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

- 5-(3-pyridinyl)-2-Pentanone
- 2-Pentanone, 5-(3-pyridyl)- (7CI)
- 5-(3-Pyridinyl)-2-pentanone (ACI)
- 5-(3-Pyridyl)-2-pentanone
- 5-(pyridin-3-yl)pentan-2-one
- Inchi： 1S/C10H13NO/c1-9(12)4-2-5-10-6-3-7-11-8-10/h3,6-8H,2,4-5H2,1H3
- InChI Key： DRNYVXCVAMTSMI-UHFFFAOYSA-N
- SMILES： O=C(CCCC1C=CC=NC=1)C

Computed Properties

Exact Mass: 163.099714038g/mol
Monoisotopic Mass: 163.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 30Å²

5-(pyridin-3-yl)pentan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P993718-10mg	5-(pyridin-3-yl)pentan-2-one	90874-88-7		10mg	$ 70.00	2022-06-03
TRC	P993718-50mg	5-(pyridin-3-yl)pentan-2-one	90874-88-7		50mg	$ 230.00	2022-06-03
TRC	P993718-100mg	5-(pyridin-3-yl)pentan-2-one	90874-88-7		100mg	$ 340.00	2022-06-03
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC13899-5g	5-(pyridin-3-yl)pentan-2-one	90874-88-7	95%	5g	$1500	2023-09-07
Enamine	EN300-247941-0.05g	5-(pyridin-3-yl)pentan-2-one	90874-88-7	95%	0.05g	$209.0	2024-06-19
Enamine	EN300-247941-0.1g	5-(pyridin-3-yl)pentan-2-one	90874-88-7	95%	0.1g	$311.0	2024-06-19
Enamine	EN300-247941-0.25g	5-(pyridin-3-yl)pentan-2-one	90874-88-7	95%	0.25g	$443.0	2024-06-19
Enamine	EN300-247941-0.5g	5-(pyridin-3-yl)pentan-2-one	90874-88-7	95%	0.5g	$698.0	2024-06-19
Enamine	EN300-247941-1.0g	5-(pyridin-3-yl)pentan-2-one	90874-88-7	95%	1.0g	$896.0	2024-06-19
Enamine	EN300-247941-2.5g	5-(pyridin-3-yl)pentan-2-one	90874-88-7	95%	2.5g	$1755.0	2024-06-19

5-(pyridin-3-yl)pentan-2-one Production Method

Production Method 1

119981-04-3

90874-88-7

Reaction Conditions

1.1 Reagents: Acetic acid , Sodium hypochlorite Solvents: Water ; 70 min, 20 - 25 °C; 2.5 h, 20 - 25 °C
1.2 Reagents: Isopropanol ; overnight, rt
1.3 Reagents: Sodium bisulfite
1.4 Reagents: Sodium hydroxide Solvents: Water ; pH 11, rt

Reference

: Aminotransferase catalysis applied to the synthesis of a platelet activating factor (PAF) antagonist

Coffen, David L.; Okabe, Masami; Sun, Ruen Chu; Lee, Seoju; Matcham, George W. J., Bioorganic & Medicinal Chemistry, 1994, 2(6), 411-13

Production Method 2

625-31-0

626-55-1

90874-88-7

252870-64-7

Reaction Conditions

1.1 Catalysts: Di-μ-chlorobis(η3-2-propenyl)dipalladium , rel-1,1′,1′′,1′′′-[(1R,2R,3S,4S)-1,2,3,4-Cyclopentanetetrayltetrakis(methylene)]… Solvents: Dimethylformamide ; 10 min, rt
1.2 Reagents: Sodium bicarbonate Solvents: Dimethylformamide ; 20 h, 130 °C

Reference

: Heck reaction of aryl bromides with pent-4-en-2-ol, 2-phenyl-4-penten-2-ol, or 6-hepten-3-ol catalyzed by a palladium-tetraphosphine complex

Berthiol, Florian; Doucet, Henri; Santelli, Maurice, Synthesis, 2005, (20), 3589-3602